Cas no 388115-64-8 (Ethanone, 2-chloro-1-[1-methyl-4-(2-pyridinylcarbonyl)-1H-pyrrol-2-yl]-)

• Product Name: Ethanone, 2-chloro-1-[1-methyl-4-(2-pyridinylcarbonyl)-1H-pyrrol-2-yl]-
• CAS No: 388115-64-8
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 1492301
• Update Time: 2024-08-24

Ethanone, 2-chloro-1-[1-methyl-4-(2-pyridinylcarbonyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[1-methyl-4-(2-pyridinylcarbonyl)-1H-pyrrol-2-yl]-

• Inchi： 1S/C13H11ClN2O2/c1-16-8-9(6-11(16)12(17)7-14)13(18)10-4-2-3-5-15-10/h2-6,8H,7H2,1H3
• InChI Key： PKLKGYAVGNNVHN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C(C2=NC=CC=C2)=O)=CN1C)CCl

Computed Properties

• Exact Mass: 262.05103

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 465.3±40.0 °C(Predicted)
• PSA: 51.96
• pka: 2.85±0.10(Predicted)